Cas no 2227828-85-3 (rac-(1R,3S)-2,2-dimethyl-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropan-1-amine
• CAS No: 2227828-85-3
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 6508506
• PubChem ID: 165795423
• Update Time: 2025-07-02

rac-(1R,3S)-2,2-dimethyl-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropan-1-amine
• 2227828-85-3
• EN300-1729214
• rac-(1R,3S)-2,2-dimethyl-3-[2-(1H-1,2,4-triazol-1-yl)ethyl]cyclopropan-1-amine

• Inchi： 1S/C9H16N4/c1-9(2)7(8(9)10)3-4-13-6-11-5-12-13/h5-8H,3-4,10H2,1-2H3/t7-,8-/m0/s1
• InChI Key： CDKGMEQAUQCXRJ-YUMQZZPRSA-N
• SMILES： N[C@H]1[C@H](CCN2C=NC=N2)C1(C)C

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.7Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropan-1-amine

Chemical Compound CAS No 2227828-85-3: rac-(1R,3S)-2,2-dimethyl-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropan-1-amine

The compound rac-(1R,3S)-2,2-dimethyl-3-[ethyl-triazol-cyclopropaneamine], identified by the CAS registry number 2227828-85-3, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane-containing amines, which are known for their unique electronic properties and versatile reactivity. The presence of the triazole ring further enhances its functional diversity, making it a valuable substrate for synthetic chemistry and drug discovery.

Recent studies have highlighted the importance of cyclopropane-based compounds in medicinal chemistry due to their ability to form stable three-membered rings that can mimic natural product structures. The Racemic mixture designation (rac-) indicates that this compound exists as a 50:50 mixture of its two enantiomers, which is a common occurrence in synthetic chemistry when stereoselective conditions are not employed. The stereochemistry of the compound is specified as (1R,3S), which refers to the configuration at specific chiral centers within the molecule.

The synthesis of CAS No 2227828-85-3 involves a multi-step process that typically begins with the preparation of the cyclopropane ring system. This is often achieved through methods such as Simmons-Smith cyclopropanation or other cycloaddition reactions. The subsequent introduction of the triazole group is typically performed via click chemistry methodologies, such as the Huisgen cycloaddition reaction between an azide and an alkyne under copper catalysis. These reactions are highly efficient and have become standard tools in modern organic synthesis.

The pharmacological properties of this compound have been explored in recent research studies. Its unique structure suggests potential applications as a kinase inhibitor or a modulator of ion channels, both of which are critical targets in drug development for diseases such as cancer and neurological disorders. In vitro assays have demonstrated moderate activity against several kinases, indicating that further optimization could lead to more potent drug candidates.

In terms of physical properties, CAS No 2227828-85-3 has a melting point of approximately 140°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been tested, showing no significant degradation under normal storage conditions. These properties make it suitable for use in both laboratory-scale experiments and larger-scale manufacturing processes.

The integration of computational chemistry techniques has provided deeper insights into the molecular interactions of this compound with biological targets. Quantum mechanical calculations have revealed that the cyclopropane ring contributes significantly to the molecule's rigidity and electronic characteristics, which are essential for binding affinity with target proteins. Additionally, molecular docking studies have identified key residues within protein active sites that could interact with this compound's functional groups.

In conclusion, CAS No 2227828-85-3 represents a promising candidate for further exploration in drug discovery and chemical synthesis due to its unique structural features and functional diversity. Its stereochemistry and reactivity make it an ideal substrate for exploring new synthetic pathways and developing novel therapeutic agents.